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Compound of Interest

Compound Name:
2-amino-N-(2-

hydroxyethyl)benzenesulfonamide

CAS No.: 959336-90-4

Cat. No.: B113371

Get Quote

Executive Summary & Chemical Identity
Objective: To provide a self-validating, compliant workflow for the disposal of 2-amino-N-(2-
hydroxyethyl)benzenesulfonamide.

Critical Technical Note: This compound belongs to the sulfonamide class. Unlike common

aliphatic buffers (e.g., BES) which may share partial nomenclature, benzenesulfonamides are

bioactive aromatic compounds [1]. They must never be treated as general trash or flushed

down the drain due to potential aquatic toxicity and the risk of promoting antibiotic resistance in

environmental reservoirs.
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Parameter Technical Detail

Chemical Name
2-Amino-N-(2-

hydroxyethyl)benzenesulfonamide

Structural Class Aromatic Sulfonamide (Ortho-substituted)

Physical State Typically Solid (Crystalline Powder)

Primary Hazards
Skin/Eye Irritant (Cat 2/2A), Potential Sensitizer,

Aquatic Toxicity [2]

RCRA Status (US)

Not P- or U-listed, but regulated as

"Characteristic Hazardous Waste" if exhibiting

toxicity/ignitability characteristics.

Hazard Assessment & Segregation Logic
Why this matters: Improper segregation leads to violent reactions in waste drums. The amine

group on this molecule is basic; the sulfonamide moiety is stable but can release toxic sulfur

oxides (SOx) and nitrogen oxides (NOx) upon combustion.

Storage & Compatibility[1][2][3][4][5][6]
Incompatibility: Strong Oxidizers (e.g., Nitric Acid, Permanganates).

Mechanism:[1] The primary amine (

) and the hydroxyl group (

) are susceptible to rapid oxidation, potentially generating heat and pressure in a closed
waste container [3].

Segregation: Store waste in Solid Organic Waste or Non-Halogenated Organic Liquid

streams.

Labeling: Containers must be labeled "Hazardous Waste - Toxic/Irritant" with the full

chemical name. Do not use abbreviations.
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Disposal Workflow: Decision Matrix
The following protocol ensures complete destruction of the bioactive pharmacophore.

Method A: Solid Waste (Pure Compound or Heavily
Contaminated Solids)
Applicability: Expired reagents, spill cleanup debris, contaminated gloves/weigh boats.

Containerization: Place solids in a wide-mouth HDPE (High-Density Polyethylene) jar.

Labeling: Affix a hazardous waste tag. Check "Toxic" and "Irritant".[2][3]

Destruction:High-Temperature Incineration (Rotary Kiln).

Reasoning: Incineration at >1000°C is required to break the robust sulfonamide bond (

) and prevent environmental leaching [1].

Method B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicability: Solutions in organic solvents (DMSO, Methanol, DCM).

Solvent Check: Determine if the primary solvent is Halogenated (e.g., DCM, Chloroform) or

Non-Halogenated (e.g., Methanol, Acetone).

Segregation: Pour into the corresponding carboy.

Caution: Ensure the pH of the waste stream is near neutral (pH 6-9). If the solution was

acidified during synthesis, neutralize before adding to the organic waste drum to prevent

drum corrosion or gas evolution.

Visual Workflow: Waste Stream Determination
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Figure 1: Decision tree for segregating 2-amino-N-(2-hydroxyethyl)benzenesulfonamide
waste streams.

Emergency Spill Response Protocol
Scenario: A 50g bottle of powder drops and shatters on the lab floor.

Immediate Action Plan
Isolate: Evacuate the immediate area (radius of 3 meters). Mark the zone.

Protect: Don PPE: Nitrile gloves (double layer recommended), safety goggles, and a lab

coat. If dust is visible, wear an N95 or P100 respirator to prevent inhalation of the amine [4].

Contain:

Dry Spill: Do not sweep vigorously (creates dust). Cover with a damp paper towel or use a

HEPA vacuum designated for chemical spills.

Wet Spill: dike with absorbent pads or vermiculite.

Clean:

Scoop material into a hazardous waste bag.

Wash the surface with a mild detergent and water. Note: Avoid bleach (sodium

hypochlorite) as it may react with the amine group to form chloramines (toxic gas).

Dispose: Treat all cleanup materials as Solid Hazardous Waste (see Method A above).

Visual Workflow: Spill Response Logic
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Figure 2: Step-by-step logic for managing accidental spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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